N-[2-(2,4-Dichlorophenoxy)ethyl]-2-methyl-2-propanamine

• IUPAC Name: N-[2-(2,4-dichlorophenoxy)ethyl]-2-methylpropan-2-amine
• InChI: InChI=1S/C12H17Cl2NO/c1-12(2,3)15-6-7-16-11-5-4-9(13)8-10(11)14/h4-5,8,15H,6-7H2,1-3H3
• InChI Key: WMKQDVSDKKDIQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCCOC1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C12H17Cl2NO
• Molecular Weight: 262.17 g/mol

Description

“N-[2-(2,4-Dichlorophenoxy)ethyl]-2-methyl-2-propanamine” is a chemical compound with the molecular formula C12H17Cl2NO. It is a specialty product used in proteomics research. The CAS number for this compound is 356532-97-3.

Molecular Structure Analysis

The molecular structure of “N-[2-(2,4-Dichlorophenoxy)ethyl]-2-methyl-2-propanamine” can be represented by the linear formula C12H17Cl2NO. The molecular weight of this compound is 262.18.

Scientific Research Applications

Anti-Inflammatory Properties

N-[2-(2,4-Dichlorophenoxy)ethyl]-2-methyl-2-propanamine: and its derivatives exhibit promising anti-inflammatory activity. Specifically, they selectively inhibit the COX-2 enzyme. Here’s how:

Synthesis: A series of new derivatives of 2-(2,4-dichlorophenoxy)acetic acid-2-(2,4-dichlorophenoxy)-N-(2,2,2-trichloro-1-(3-arylthioureido)ethyl)acetamides were synthesized. .

Molecular Docking Studies: To assess their potential as anti-inflammatory agents, molecular docking studies with COX-2 were conducted. .

Electrocatalytic Dechlorination

Another intriguing application involves using 2,4-Dichlorophenoxyacetic acid (2,4-D) as a probe molecule for chlorinated organic compounds (COCs) in dechlorination processes. .

Antiproliferative Activities Against Cancer Cells

A series of 2,4-dichlorophenoxyacetamide-chalcones were synthesized and evaluated for their antiproliferative activities against MCF-7, HT-29, and A549 cancer cell lines. .

Mechanism of Action

Target of Action

It’s structurally similar to 2,4-dichlorophenoxyacetic acid , which is known to selectively inhibit the COX-2 enzyme .

Mode of Action

Based on its structural similarity to 2,4-dichlorophenoxyacetic acid , it may also act as a selective inhibitor of the COX-2 enzyme . This inhibition could lead to a decrease in the production of prostaglandins, which are involved in inflammation and pain signaling.

Biochemical Pathways

If it acts similarly to 2,4-dichlorophenoxyacetic acid , it may affect the arachidonic acid pathway, leading to a decrease in the production of prostaglandins . This could result in downstream effects such as reduced inflammation and pain.

Result of Action

If it acts similarly to 2,4-dichlorophenoxyacetic acid , it may result in reduced inflammation and pain due to decreased production of prostaglandins .

Action Environment

It’s important to note that this compound is structurally similar to 2,4-Dichlorophenoxyacetic acid , and therefore, some of its properties and actions may be similar.